N-(4-methoxy-2-methylquinolin-6-yl)acetamide
Cat. No. B1608576
Key on ui cas rn:
100795-23-1
M. Wt: 230.26 g/mol
InChI Key: QEJJTUPQGGEUFD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06903094B2
Procedure details
To a suspension of N-(4-hydroxy-2-methyl-6-quinolyl)acetamide (100 g, 0.46 mol) obtained in Preparation Example 1-1, Step 2 in toluene (490 ml) was added dimethyl sulfate (75 ml, 0.79 mol) and the mixture was refluxed under heating for 8 hr. The resulting precipitate was collected by filtration, dissolved in water (1350 ml) and heated to 70° C. The solution was filtered and 35% aqueous sodium hydroxide solution (100 ml) was added to the filtrate. The resulting precipitate was collected by filtration to give N-(4-methoxy-2-methyl-6-quinolyl)acetamide (55.3 g, 52%, pale-brown crystals).
Yield
52%
Identifiers
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REACTION_CXSMILES
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[OH:1][C:2]1[C:11]2[C:6](=[CH:7][CH:8]=[C:9]([NH:12][C:13](=[O:15])[CH3:14])[CH:10]=2)[N:5]=[C:4]([CH3:16])[CH:3]=1.S(OC)(O[CH3:21])(=O)=O>C1(C)C=CC=CC=1>[CH3:21][O:1][C:2]1[C:11]2[C:6](=[CH:7][CH:8]=[C:9]([NH:12][C:13](=[O:15])[CH3:14])[CH:10]=2)[N:5]=[C:4]([CH3:16])[CH:3]=1
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Inputs
Step One
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Name
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|
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Quantity
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100 g
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Type
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reactant
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Smiles
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OC1=CC(=NC2=CC=C(C=C12)NC(C)=O)C
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Step Two
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Name
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|
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Quantity
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75 mL
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Type
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reactant
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Smiles
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S(=O)(=O)(OC)OC
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Step Three
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Name
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|
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Quantity
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490 mL
|
|
Type
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solvent
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Smiles
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C1(=CC=CC=C1)C
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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70 °C
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Other
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Conditions are dynamic
|
1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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the mixture was refluxed
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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under heating for 8 hr
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Duration
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8 h
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FILTRATION
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Type
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FILTRATION
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|
Details
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The resulting precipitate was collected by filtration
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DISSOLUTION
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Type
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DISSOLUTION
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Details
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dissolved in water (1350 ml)
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FILTRATION
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Type
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FILTRATION
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|
Details
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The solution was filtered
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ADDITION
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Type
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ADDITION
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|
Details
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35% aqueous sodium hydroxide solution (100 ml) was added to the filtrate
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FILTRATION
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Type
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FILTRATION
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|
Details
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The resulting precipitate was collected by filtration
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Outcomes
Product
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Name
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|
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Type
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product
|
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Smiles
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COC1=CC(=NC2=CC=C(C=C12)NC(C)=O)C
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 55.3 g | |
| YIELD: PERCENTYIELD | 52% | |
| YIELD: CALCULATEDPERCENTYIELD | 52.2% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
